2-((1-(furan-2-ylmethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide

• IUPAC Name: 2-[1-(furan-2-ylmethyl)-5-(4-methoxyphenyl)imidazol-2-yl]sulfanyl-N-propan-2-ylacetamide
• InChI: InChI=1S/C20H23N3O3S/c1-14(2)22-19(24)13-27-20-21-11-18(15-6-8-16(25-3)9-7-15)23(20)12-17-5-4-10-26-17/h4-11,14H,12-13H2,1-3H3,(H,22,24)
• InChI Key: GYJWEVDYVPLOTP-UHFFFAOYSA-N
• Canonical SMILES: CC(C)NC(=O)CSC1=NC=C(N1CC2=CC=CO2)C3=CC=C(C=C3)OC
• Molecular Formula: C20H23N3O3S
• Molecular Weight: 385.5 g/mol

Description

The compound “2-((1-(furan-2-ylmethyl)-5-(4-methoxyphenyl)-1H-imidazol-2-yl)thio)-N-isopropylacetamide” is a complex organic molecule. It contains several functional groups including a furan ring, a methoxyphenyl group, an imidazole ring, a thioether linkage, and an isopropylacetamide group.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The furan and imidazole rings are aromatic, contributing to the stability of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would likely be influenced by the electron-rich furan and imidazole rings, which could undergo electrophilic aromatic substitution. The thioether linkage might also be susceptible to oxidation.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its structure. For example, the presence of the polar amide group and the aromatic rings could impact its solubility and reactivity.

Scientific Research Applications

Synthesis and Structural Analysis

• The compound 5-(5-nitro furan-2-ylmethylen), 3-N-(2-methoxy phenyl), 2-N′-(2-methoxyphenyl) imino thiazolidin-4-one, which shares structural similarities with the chemical , has been synthesized and characterized using FT-IR, NMR, and X-ray powder diffraction. This highlights its potential in molecular structure analysis and synthesis studies (Rahmani et al., 2017).

Antifungal Activity

• 2-Arylthio-N-(2-methoxydibenzo[b,d]furan-3-yl)acetamide derivatives, closely related to the chemical of interest, have shown promising antifungal effects against various fungi species, suggesting potential applications in antifungal research and development (Kaplancıklı et al., 2013).

Decarboxylative Rearrangement Reactions

• Compounds including furan-2-ylmethyl, like the chemical , have been utilized in decarboxylative Claisen rearrangement reactions, indicating their use in advanced synthetic chemistry applications (Craig et al., 2005).

Synthesis and Medicinal Chemistry

• The compound 2-[5-(4-Amidinophenyl)-furan-2-yl]-5,6,7,8-tetrahydro-imidazo[1,2-a]pyridine-6-carboxamidine, sharing a furan-2-yl group with the chemical of interest, demonstrates the potential of these compounds in the field of medicinal chemistry, particularly in synthesizing novel compounds with biological activity (Ismail et al., 2004).